Cas no 2227917-35-1 ((2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 2227917-35-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6435125
• PubChem ID: 165667514
• Update Time: 2025-10-28

(2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine
• 2227917-35-1
• EN300-1794588

• Inchi： 1S/C11H15F2NO/c1-7(14)3-4-8-5-6-9(12)10(13)11(8)15-2/h5-7H,3-4,14H2,1-2H3/t7-/m1/s1
• InChI Key： IJNIDGRVYXORJB-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1OC)CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine

(2R)-4-(3,4-Difluoro-2-methoxyphenyl)butan-2-amine: A Comprehensive Overview

The compound with CAS No. 2227917-35-1, commonly referred to as (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the second carbon atom of the butanamine backbone, which imparts unique stereochemical properties. The presence of fluorine atoms at the 3 and 4 positions of the aromatic ring, along with a methoxy group at position 2, further enhances its chemical diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine through various routes. One notable method involves the asymmetric synthesis of the chiral amine core using organocatalytic approaches. These methods not only improve the enantiomeric excess but also reduce the environmental footprint compared to traditional methods. The fluorination of aromatic rings has been optimized using electrophilic fluorination techniques, ensuring high yields and selectivity.

The structural uniqueness of (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine makes it a valuable tool in drug discovery programs. Its ability to interact with various biological targets has been explored in recent studies. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

One of the most promising applications of this compound lies in its role as a lead molecule for anti-cancer drug development. Preclinical studies have demonstrated that (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways.

In addition to its therapeutic potential, (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine has been utilized as a chiral building block in total synthesis projects. Its incorporation into larger molecular frameworks has facilitated the construction of complex natural products with intricate stereochemistry. For example, it has been employed in the synthesis of bioactive alkaloids, showcasing its utility in natural product research.

The pharmacokinetic properties of (2R)-4-(3,4-difluoro-2-methoxyphenyl)butan-2-amine have also been extensively studied. Research indicates that it exhibits favorable absorption and distribution profiles in preclinical models. However, further studies are required to fully understand its metabolism and excretion pathways in humans.

From an environmental standpoint, the synthesis and application of (CAS No. 2227917-35-1) align with green chemistry principles. The use of recyclable catalysts and solvent-free reaction conditions minimizes waste generation and energy consumption during production. These practices not only enhance sustainability but also comply with global regulatory standards for chemical manufacturing.

In conclusion, (R)-configured (butanamidine derivative) represents a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in future drug development initiatives. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements in organic chemistry and pharmacology.